Cas no 276855-74-4 (Hydrazinecarbodithioic acid, [1-(2-pyrimidinyl)ethylidene]-, methyl ester)
276855-74-4 structure
Product Name:Hydrazinecarbodithioic acid, [1-(2-pyrimidinyl)ethylidene]-, methyl ester
CAS No:276855-74-4
MF:C8H10N4S2
MW:226.321797847748
CID:1432325
PubChem ID:15446704
Update Time:2025-04-20
Hydrazinecarbodithioic acid, [1-(2-pyrimidinyl)ethylidene]-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Hydrazinecarbodithioic acid, [1-(2-pyrimidinyl)ethylidene]-, methyl ester
- methyl N-(1-pyrimidin-2-ylethylideneamino)carbamodithioate
- 276855-74-4
- Methyl 2-(1-(pyrimidin-2-yl)ethylidene)hydrazinecarbodithioate
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- Inchi: 1S/C8H10N4S2/c1-6(11-12-8(13)14-2)7-9-4-3-5-10-7/h3-5H,1-2H3,(H,12,13)/b11-6+
- InChI Key: KUZPSBJZMWYGRX-IZZDOVSWSA-N
- SMILES: S(C)C(N/N=C(\C)/C1N=CC=CN=1)=S
Computed Properties
- Exact Mass: 226.0349
- Monoisotopic Mass: 226.03468868g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 108Ų
Experimental Properties
- PSA: 50.17
Hydrazinecarbodithioic acid, [1-(2-pyrimidinyl)ethylidene]-, methyl ester Related Literature
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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